Cas no 25283-73-2 (1,2,5-Thiadiazole, 3-methyl-4-phenyl-)
25283-73-2 structure
Product Name:1,2,5-Thiadiazole, 3-methyl-4-phenyl-
CAS No:25283-73-2
MF:C9H8N2S
MW:176.238220214844
CID:1422037
PubChem ID:12503516
Update Time:2025-04-20
1,2,5-Thiadiazole, 3-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Thiadiazole, 3-methyl-4-phenyl-
- 3-methyl-4-phenyl-1,2,5-thiadiazole
- SCHEMBL4975817
- 25283-73-2
- 3-Methyl-4-phenyl-[1,2,5]thiadiazole
- DTXSID90500625
-
- Inchi: 1S/C9H8N2S/c1-7-9(11-12-10-7)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: FLEZBTZTSHXYQH-UHFFFAOYSA-N
- SMILES: S1N=C(C)C(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 176.04094
- Monoisotopic Mass: 176.04081944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 25.78
1,2,5-Thiadiazole, 3-methyl-4-phenyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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